Cas no 325988-63-4 (N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide
• CAS No: 325988-63-4
• MF: C₂₀H₁₅BrN₂OS₃
• MW: 475.44489979744
• CID: 6287287
• PubChem ID: 2358989
• Update Time: 2025-07-09

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide
• Oprea1_164595
• N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-5-bromothiophene-2-carboxamide
• 325988-63-4
• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-5-bromothiophene-2-carboxamide
• AKOS001017594
• VU0488285-1
• Z28330355
• F0289-0429

• Inchi： 1S/C20H15BrN2OS3/c21-16-10-9-15(25-16)18(24)23-20-17(11-5-1-3-7-13(11)26-20)19-22-12-6-2-4-8-14(12)27-19/h2,4,6,8-10H,1,3,5,7H2,(H,23,24)
• InChI Key： MBQQETJRSXGCGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=C(C3=NC4C=CC=CC=4S3)C3=C(CCCC3)S2)=O)S1

Computed Properties

• Exact Mass: 473.95299g/mol
• Monoisotopic Mass: 473.95299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide (CAS No: 325988-63-4)

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide (CAS No: 325988-63-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide is highly relevant to the development of novel therapeutic agents. The presence of benzothiazole, benzothiophene, and thiophene moieties suggests a potential for diverse biological interactions. These heterocyclic systems are well-known for their role in modulating various biological pathways, making them valuable scaffolds in drug discovery.

In recent years, there has been a surge in research focused on the development of molecules with multifunctional properties. The compound N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide exemplifies this trend. Its complex structure allows for multiple points of interaction with biological targets, which could be exploited for the design of drugs with enhanced efficacy and reduced side effects.

The benzothiazole moiety is particularly noteworthy due to its established role in medicinal chemistry. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework of N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-2-carboxamide suggests that it may exhibit similar biological activities. Furthermore, the presence of bromine atoms can enhance the lipophilicity of the molecule, potentially improving its cell membrane penetration and bioavailability.

The tetrahydrobenzothiophene ring system adds another layer of complexity to the compound's structure. This moiety is known for its role in modulating central nervous system activity and has been explored in the development of drugs for neurological disorders. The combination of these structural features in N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-5-bromothiophene-carboxamide makes it a promising candidate for further investigation in this field.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. The use of molecular modeling techniques has allowed researchers to predict the binding modes of N-(3(1,3-benzothiazol-2-yl])-4,5,6,7-tetrahydro-1-benzothiphen-2-y$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l$l-$l
N-(3(1,3-benzothiazol-2 -yl])-4 ,5 ,6 , 7 -tetrahydro - 1 -benzot-$ul$ul$ul$ul$ul$ul$ul$ul$ul$ul$ul$ul
>carboxamide ($CAS No: 32[u]^{>carboxamide ($CAS No: 32[u]>carboxamide ($CAS No: 32[u]>carboxamide ($CAS No: 32[u]>carboxamide ($CAS No: 32[u]>carboxamide ($CAS No: 32[u]>carboxamide (CAS No: 32[u]>carboxamide (CAS No: 32[u]$59[u]88[u]-63[u]4) through virtual screening and molecular docking studies. These computational approaches have helped identify key interactions between this compound and target proteins involved in various disease pathways.}

The synthesis and characterization of N-() have been reported by several research groups. The synthetic strategies employed often involve multi-step organic transformations designed to construct the complex heterocyclic core accurately. Advances in synthetic methodologies have enabled the efficient preparation of such intricate molecules without compromising their structural integrity.

The pharmacological evaluation of N-() represents another critical aspect of its study. In vitro assays have been conducted to assess its interaction with enzymes and receptors relevant to diseases such as cancer and inflammation. Preliminary results suggest that this compound exhibits promising activity against certain target proteins.
These findings are particularly exciting given the growing demand for novel therapeutic agents that can overcome existing drug resistance mechanisms.The development of new drug candidates often involves iterative optimization processes where structural modifications are made based on initial findings.
This iterative approach is essential for refining a molecule's potency while minimizing potential side effects.
The case study presented here underscores the importance of interdisciplinary collaboration between synthetic chemists,
biologists,
and computational scientists in advancing drug discovery efforts.
By leveraging cutting-edge technologies and innovative methodologies,
researchers can accelerate the identification
and development
of next-generation therapeutics.